Cas no 1806597-56-7 (4-(3-Bromopropyl)-2-(difluoromethyl)toluene)

• Product Name: 4-(3-Bromopropyl)-2-(difluoromethyl)toluene
• CAS No: 1806597-56-7
• MF: C₁₁H₁₃BrF₂
• MW: 263.12172961235
• CID: 5005448
• Update Time: 2025-06-13

4-(3-Bromopropyl)-2-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-(difluoromethyl)toluene

• Inchi： 1S/C11H13BrF2/c1-8-4-5-9(3-2-6-12)7-10(8)11(13)14/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： HAXYIULVMOGPQO-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 4-(3-Bromopropyl)-2-(difluoromethyl)toluene

Research Briefing on 4-(3-Bromopropyl)-2-(difluoromethyl)toluene (CAS: 1806597-56-7) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-Bromopropyl)-2-(difluoromethyl)toluene (CAS: 1806597-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(3-Bromopropyl)-2-(difluoromethyl)toluene as a versatile intermediate in the synthesis of biologically active molecules. Its bromopropyl and difluoromethyl groups make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways.

One of the most notable applications of 4-(3-Bromopropyl)-2-(difluoromethyl)toluene is its use in the development of kinase inhibitors. Kinases play a crucial role in cell signaling and are often dysregulated in various cancers. The compound's ability to act as a scaffold for the design of selective kinase inhibitors has been demonstrated in several preclinical studies, showing promising results in inhibiting tumor growth and metastasis.

In addition to its role in oncology, 4-(3-Bromopropyl)-2-(difluoromethyl)toluene has also been explored for its antimicrobial properties. Recent research has shown that derivatives of this compound exhibit potent activity against a range of bacterial and fungal pathogens, including drug-resistant strains. This makes it a potential candidate for the development of new antibiotics to address the growing challenge of antimicrobial resistance.

The synthesis of 4-(3-Bromopropyl)-2-(difluoromethyl)toluene has been optimized in recent studies to improve yield and purity. Advanced techniques such as flow chemistry and catalytic bromination have been employed to enhance the efficiency of the synthetic process. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite its promising applications, challenges remain in the development of 4-(3-Bromopropyl)-2-(difluoromethyl)toluene-based therapeutics. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and demonstrated biological activity make it a compelling subject for ongoing investigation.

In conclusion, 4-(3-Bromopropyl)-2-(difluoromethyl)toluene (CAS: 1806597-56-7) represents a valuable tool in the chemical biology and pharmaceutical toolkit. Its applications in drug discovery, particularly in oncology and antimicrobial therapy, highlight its potential to contribute to the development of next-generation therapeutics. Continued research and optimization will be essential to fully realize its therapeutic potential.